(2S)-2-amino-1-(morpholin-4-yl)butan-1-one hydrochloride
Overview
Description
(2S)-2-amino-1-(morpholin-4-yl)butan-1-one hydrochloride, commonly known as Morpholin-4-yl-2-amino-butan-1-one hydrochloride, is a synthetic compound that has been studied for its potential use in a variety of scientific research applications. Morpholin-4-yl-2-amino-butan-1-one hydrochloride is a chiral molecule with a four-membered ring, and it has been used as a substrate in the synthesis of various compounds. It has also been used in the study of enzyme kinetics and as a model compound for the study of enzyme-catalyzed reactions. In
Scientific Research Applications
Morpholin-4-yl-2-amino-butan-1-one hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate in the synthesis of various compounds, such as peptides and peptidomimetics. It has also been used in the study of enzyme kinetics, and it has been used as a model compound for the study of enzyme-catalyzed reactions. In addition, it has been used in the study of protein-ligand interactions, and it has been used to study the binding of small molecules to proteins.
Mechanism of Action
Morpholin-4-yl-2-amino-butan-1-one hydrochloride has been studied for its potential use in a variety of scientific research applications. Its mechanism of action is not fully understood, but it is believed to interact with proteins in a variety of ways. It is believed to bind to proteins through hydrogen bonding and electrostatic interactions, and it is believed to act as a substrate for enzymes. In addition, it is believed to interact with other small molecules, such as peptides, and it is believed to act as a modulator of enzyme activity.
Biochemical and Physiological Effects
Morpholin-4-yl-2-amino-butan-1-one hydrochloride has been studied for its potential use in a variety of scientific research applications. Its biochemical and physiological effects are not fully understood, but it is believed to interact with proteins in a variety of ways. It is believed to bind to proteins through hydrogen bonding and electrostatic interactions, and it is believed to act as a substrate for enzymes. In addition, it is believed to interact with other small molecules, such as peptides, and it is believed to act as a modulator of enzyme activity.
Advantages and Limitations for Lab Experiments
Morpholin-4-yl-2-amino-butan-1-one hydrochloride has several advantages for use in laboratory experiments. It is a chiral molecule with a four-membered ring, which makes it ideal for use in the synthesis of various compounds. It is also relatively easy to synthesize, and it is readily available. In addition, it is relatively stable, and it is not toxic. However, it is not soluble in water, and it is sensitive to air and light.
Future Directions
Morpholin-4-yl-2-amino-butan-1-one hydrochloride has a variety of potential applications in scientific research. Further research is needed to better understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In addition, further research is needed to explore its potential use in drug design and development, as well as its potential use as a substrate for enzyme-catalyzed reactions. Finally, further research is needed to explore its potential use as a model compound for the study of enzyme kinetics and protein-ligand interactions.
Synthesis Methods
Morpholin-4-yl-2-amino-butan-1-one hydrochloride can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-(morpholin-4-yl)butan-2-one with hydrochloric acid. This reaction produces the desired compound in high yields, and it is simple to perform. Another method is the reaction of 4-(morpholin-4-yl)butan-2-one with hypochlorous acid. This method produces a lower yield of the desired compound, but it is also relatively simple to perform.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-1-(morpholin-4-yl)butan-1-one hydrochloride involves the reaction of morpholine with 2-amino-2-methyl-1-propanol followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Morpholine", "2-amino-2-methyl-1-propanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Morpholine is reacted with 2-amino-2-methyl-1-propanol in the presence of a catalyst to form (2S)-2-amino-1-(morpholin-4-yl)butan-1-ol.", "Step 2: Hydrochloric acid is added to the reaction mixture to form the hydrochloride salt of (2S)-2-amino-1-(morpholin-4-yl)butan-1-one." ] } | |
CAS RN |
1355039-65-4 |
Product Name |
(2S)-2-amino-1-(morpholin-4-yl)butan-1-one hydrochloride |
Molecular Formula |
C8H17ClN2O2 |
Molecular Weight |
208.7 |
Purity |
95 |
Origin of Product |
United States |
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